Cas no 1000525-30-3 (2-(2-fluorocyclohexyl)acetic acid)

• Product Name: 2-(2-fluorocyclohexyl)acetic acid
• CAS No: 1000525-30-3
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• MDL: MFCD09925345
• CID: 4558439
• PubChem ID: 55268297
• Update Time: 2025-06-28

2-(2-fluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorocyclohexyl)acetic acid
• Cyclohexaneacetic acid, 2-fluoro-

• MDL： MFCD09925345
• Inchi： 1S/C8H13FO2/c9-7-4-2-1-3-6(7)5-8(10)11/h6-7H,1-5H2,(H,10,11)
• InChI Key： QDKLOKBBYKZQMJ-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCCCC1F

Computed Properties

• Exact Mass: 160.089958g/mol
• Monoisotopic Mass: 160.089958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.19g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluorocyclohexyl)acetic acid

Recent Advances in the Study of 2-(2-Fluorocyclohexyl)acetic Acid (CAS: 1000525-30-3) and Its Applications in Chemical Biology and Medicine

2-(2-Fluorocyclohexyl)acetic acid (CAS: 1000525-30-3) is a fluorinated cyclohexyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a versatile building block for drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders, inflammatory diseases, and central nervous system (CNS) disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-(2-fluorocyclohexyl)acetic acid has been optimized in recent years to improve yield and purity, with several research groups reporting innovative catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation to achieve high enantioselectivity, a critical factor for its application in chiral drug development. The compound's fluorine moiety enhances its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological evaluation.

In terms of biological activity, 2-(2-fluorocyclohexyl)acetic acid has shown promising results as a modulator of G-protein-coupled receptors (GPCRs). Preclinical studies indicate its potential efficacy in pain management, with selective binding to the delta-opioid receptor (DOR). Additionally, its anti-inflammatory properties have been investigated in models of rheumatoid arthritis, where it exhibited significant reduction in pro-inflammatory cytokine levels. These findings suggest its dual utility in both CNS and autoimmune disorders.

Recent advancements in prodrug design have further expanded the therapeutic potential of 2-(2-fluorocyclohexyl)acetic acid. A 2024 study in ACS Chemical Biology reported the development of ester-based prodrugs that enhance its blood-brain barrier permeability, addressing previous limitations in CNS drug delivery. This innovation opens new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 2-(2-fluorocyclohexyl)acetic acid. Current research is focused on structure-activity relationship (SAR) studies to refine its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary Phase I studies expected to commence in late 2024.

In conclusion, 2-(2-fluorocyclohexyl)acetic acid (CAS: 1000525-30-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of fluorinated compounds in modern medicine, while ongoing research continues to unlock its full therapeutic potential. Future directions include exploring its role in combination therapies and further elucidating its mechanism of action at the molecular level.